1-Azaspiro[3.3]heptane oxalate
Overview
Description
1-Azaspiro[3.3]heptane oxalate is a chemical compound with the molecular formula C8H13NO4 . It is a solid substance and is stored at room temperature . The compound is used in the field of chemistry and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound is characterized by two four-membered rings that share a single carbon . The InChI code for this compound is 1S/C5H9NO.C2H2O4/c1-2-7-5(1)3-6-4-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6) .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 189.17 and 288.3 , depending on the specific form of the compound. The compound is stored at room temperature and should be kept dry and cool .Scientific Research Applications
Improved Synthesis and Stability
An improved synthesis method for bicyclic spiro compounds, including 2-oxa-6-azaspiro[3.3]heptane, is highlighted by van der Haas et al. (2017). Their research presents a more stable and soluble product when isolated as a sulfonic acid salt rather than an oxalate salt. This stability enhances the range of reaction conditions available for these spirobicyclic compounds (van der Haas et al., 2017).
Novel Angular Spirocyclic Azetidines
Guerot et al. (2011) developed novel angular azaspiro[3.3]heptanes, including high-yield synthesis of gem-difluoro and gem-dimethyl variants. Their work also includes a practical one-pot synthesis of 5-oxo-2-azaspiro[3.3]heptanes and functionalized derivatives. These methods are significant for preparing building blocks in drug discovery (Guerot et al., 2011).
Lipophilicity in Medicinal Chemistry
Degorce et al. (2019) analyzed azaspiro[3.3]heptanes as replacements for common heterocycles in medicinal chemistry. They found that introducing a spirocyclic center can lower the lipophilicity of molecules. This study highlights the nuanced effects of adding a carbon atom to the molecular structure (Degorce et al., 2019).
Spirocyclic Amino Acids in Drug Design
Radchenko et al. (2010) synthesized 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and related compounds. Their work contributes to the family of sterically constrained amino acids, which are valuable in chemistry, biochemistry, and drug design (Radchenko et al., 2010).
Antimicrobial Applications
Gadekar et al. (2016) explored azaspiro analogues of linezolid, modifying the morpholine ring with 2-oxa-6-azaspiro[3.3]heptane. Their research demonstrates the antimicrobial potential of these compounds, including against tuberculosis (Gadekar et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
1-Azaspiro[3.3]heptane oxalate is a bioisostere of piperidine . It has been synthesized and validated biologically as a substitute for piperidine . Piperidine is a common moiety found in the structure of more than 30 approved drugs . Therefore, the primary targets of this compound would be similar to those of piperidine-containing drugs.
Mode of Action
The mode of action of this compound involves its interaction with the same biological targets as piperidine . The compound’s interaction with these targets leads to changes in cellular processes, similar to those induced by piperidine .
Biochemical Pathways
The biochemical pathways affected by this compound are likely to be similar to those affected by piperidine . Piperidine is a common moiety in many drugs, suggesting that this compound could potentially influence a wide range of biochemical pathways .
Pharmacokinetics
The pharmacokinetics of 1-Azaspiro[3It’s worth noting that the compound’s isolation as a sulfonic acid salt yields a more stable and more soluble product , which could potentially impact its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action would be expected to be similar to those of piperidine . For instance, it has been incorporated into the anesthetic drug Bupivacaine instead of the piperidine fragment, resulting in a new patent-free analogue with high activity .
Action Environment
The action environment of 1-Azaspiro[3The compound’s improved stability and solubility as a sulfonic acid salt suggest that it may be less susceptible to environmental factors that could degrade or inactivate it.
properties
IUPAC Name |
1-azaspiro[3.3]heptane;oxalic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.C2H2O4/c1-2-6(3-1)4-5-7-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTRPZGPEQYYHHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CCN2.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70743417 | |
Record name | Oxalic acid--1-azaspiro[3.3]heptane (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1523571-15-4, 51392-72-4 | |
Record name | 1-Azaspiro[3.3]heptane, ethanedioate (2:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1523571-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Oxalic acid--1-azaspiro[3.3]heptane (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.